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impurities

  • Methyl 4-chlorobenzoate
    Methyl 4-chlorobenzoate
    • Cat. No.:
    • B193341
    • CAS No.:
    • 1126-46-1
    • Molecular Formula:
    • C8H7ClO2
    • Molecular Weight:
    • 170.59 g/mol
    Description
    Methyl 4-chlorobenzoate undergoes room temperature Pd-mediated hydrodehalogenation with KF and polymethylhydrosiloxane (PMHS) to yield methyl benzoate. It undergoes Suzuki-Miyaura coupling reaction with phenylbo...
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  • 6-Hydroxy Desloratadine
    6-Hydroxy Desloratadine
    • Cat. No.:
    • B194712
    • CAS No.:
    • 119410-05-8
    • Molecular Formula:
    • C19H19ClN2O
    • Molecular Weight:
    • 326.8 g/mol
    Description
    6-Hydroxy Desloratadine is a hydroxylated metabolite of Desloratadine.
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  • 3-(4-Fluorophenyl)thiophene
    3-(4-Fluorophenyl)thiophene
    • Cat. No.:
    • B192847
    • CAS No.:
    • 119492-73-8
    • Molecular Formula:
    • C10H7FS
    • Molecular Weight:
    • 178.23 g/mol
    Description
    An impurity of Canagliflozin which is a sodium/glucose cotransporter 2 (SGLT2) inhibitor and has been shown to dose dependently reduce calculated renal threshold for glucose excretion and increase urinary glucos...
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  • (R)-Methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetate sulfate
    (R)-Methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-...
    • Cat. No.:
    • B193973
    • CAS No.:
    • 120202-71-3
    • Molecular Formula:
    • C16H18ClNO6S2
    • Molecular Weight:
    • 419.9 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • (3S,4R)-3-Hydroxy-4-phenylazetidin-2-one
    (3S,4R)-3-Hydroxy-4-phenylazetidin-2-one
    • Cat. No.:
    • B193270
    • CAS No.:
    • 146924-92-7
    • Molecular Formula:
    • C9H9NO2
    • Molecular Weight:
    • 163.17 g/mol
    Description
    an impurity of cabazitaxel
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  • Isotachysterol 3
    Isotachysterol 3
    • Cat. No.:
    • B196348
    • CAS No.:
    • 22350-43-2
    • Molecular Formula:
    • C27H44O
    • Molecular Weight:
    • 384.6 g/mol
    Description
    Isotachysterol3 is a degradation product of Vitamin D3. Isotachysterol3 has been shown to stimulate intestinal Ca transport and bone Ca mobilization in anephric rats
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  • 4-hydroxybutane-1-sulfonic acid
    4-hydroxybutane-1-sulfonic acid
    • Cat. No.:
    • B193266
    • CAS No.:
    • 26978-64-3
    • Molecular Formula:
    • C4H10O4S
    • Molecular Weight:
    • 154.19 g/mol
    Description
    an impurity of busulfan
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  • 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid
    3-Amino-4-phenoxy-5-sulfamoylbenzoic acid
    • Cat. No.:
    • B194465
    • CAS No.:
    • 28328-54-3
    • Molecular Formula:
    • C13H12N2O5S
    • Molecular Weight:
    • 308.31 g/mol
    Description
    Bumetanide related compound A (Desbutyl Bumetanide) is a metabolite of Bumetanide.
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  • Cyclobutanecarboxylic acid
    Cyclobutanecarboxylic acid
    • Cat. No.:
    • B193281
    • CAS No.:
    • 3721-95-7
    • Molecular Formula:
    • C5H8O2
    • Molecular Weight:
    • 100.12 g/mol
    Description
    Cyclobutanecarboxylic Acid, can be used as an organic building block in the chemical synthesis. It is also an Antiinflammatory agent.
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  • 17-Hydroxy Capsaicin
    17-Hydroxy Capsaicin
    • Cat. No.:
    • B196125
    • CAS No.:
    • 69173-71-3
    • Molecular Formula:
    • C18H27NO4
    • Molecular Weight:
    • 321.4 g/mol
    Description
    A metabolite of Capsaicin
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